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Compound of Interest

Compound Name: Geranyl caproate
CAS No.: 10032-02-7
Cat. No.: B159425
Get Quote
. J

From Synthesis to Application: A Comprehensive Guide
for Chemical Biology & Formulation
Executive Summary

Geranyl caproate (Geranyl hexanoate) is a monoterpene ester characterized by its lipophilic
profile and distinct fruity-rosaceous olfactory signature.[1] While historically entrenched in the
flavor and fragrance (F&F) sectors, its utility is expanding into pharmaceutical formulation
science. Its high hydrophobicity (LogP ~6.2) and structural compatibility with lipid bilayers make
it a candidate of interest for transdermal permeation enhancement and as a lipophilic prodrug
moiety for geraniol delivery.

This guide provides a rigorous technical breakdown of Geranyl caproate, moving beyond
basic identification to cover enzymatic synthesis protocols, analytical validation via GC-MS, and
its functional role in modern chemical applications.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]1[6][71[8][9]
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Precise characterization is the bedrock of reproducible science. Geranyl caproate is an ester

formed from the condensation of geraniol (a monoterpenoid alcohol) and hexanoic acid

(caproic acid).

Property Value Notes/Context

CAS Number 10032-02-7 Primary identifier
[(2E)-3,7-dimethylocta-2,6- Defines stereochemistry (E-

IUPAC Name

dienyl] hexanoate

isomer)

Molecular Formula C16H2802
_ Relevant for molarity
Molecular Weight 252.39 g/mol )
calculations
Appearance Colorless to pale yellow liquid
Density 0.890 — 0.896 g/mL (25°C) Essential for volumetric dosing
High boiling point requires
Boiling Point ~240°C (at 760 mmHg) vacuum distillation for

purification

LogP (Predicted)

~6.23

Indicates high lipophilicity;

poor water solubility

Flash Point

> 93°C (Closed Cup)

Combustible; requires

standard safety protocols

Solubility

Soluble in ethanol, paraffin oil;

Insoluble in water

Suitable for lipid-based
formulations

Synthesis & Production Methodologies

While traditional acid-catalyzed esterification is possible, it often yields byproducts and requires

high temperatures that can degrade the terpene backbone. Enzymatic synthesis using

immobilized lipases is the superior protocol for high-purity applications, offering mild conditions

and high selectivity.
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Protocol: Lipase-Catalyzed Esterification (Green
Chemistry Route)

Objective: Synthesize high-purity Geranyl caproate using Candida antarctica Lipase B
(CALB).

Reagents:

Geraniol (=98% purity)[2][3][4]

Hexanoic acid (=99% purity)

Catalyst: Immobilized Lipase B from Candida antarctica (e.g., Novozym 435)

Solvent: n-Hexane (or solvent-free for green metrics)

Molecular Sieves (3A or 4A) for water removal

Workflow:

Preparation: In a reaction vessel, mix Geraniol and Hexanoic acid in a 1:1 molar ratio.

o Scientist's Note: A slight excess of the acid (1.1:1) can drive the reaction to completion, but
1:1 simplifies downstream purification.

Solvent System: Dissolve reactants in n-Hexane to a concentration of 0.1-0.5 M.

o Why? Non-polar solvents preserve the "lid-open" active conformation of lipases,
maximizing catalytic activity.

Catalyst Addition: Add immobilized lipase (10% w/w relative to total substrate mass).

Water Control: Add activated molecular sieves (50 g/L) to the reaction mixture.

o Critical Mechanism: Esterification is reversible. Removing water shifts the equilibrium
toward the ester (Le Chatelier’s principle).

Incubation: Incubate at 40°C with orbital shaking (200 rpm) for 12—24 hours.
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o Termination & Recovery: Filter out the immobilized enzyme and molecular sieves. The
enzyme can often be washed and reused.

 Purification: Remove solvent via rotary evaporation. If necessary, purify the oil via vacuum
distillation.

Visualization: Enzymatic Synthesis Pathway
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Figure 1: Mechanism of lipase-catalyzed synthesis of Geranyl caproate, highlighting the
critical step of water removal to prevent reverse hydrolysis.

Analytical Characterization

Validating the identity and purity of Geranyl caproate is critical, particularly when distinguishing
it from isomeric impurities like Neryl caproate (Z-isomer).

Protocol: GC-MS Identification

Instrumentation: Gas Chromatography coupled with Mass Spectrometry (e.g., Agilent
7890/5977).

e Column: HP-5MS or DB-5 (5% Phenyl-methylpolysiloxane), 30m x 0.25mm x 0.25um.
o Why? Non-polar columns separate terpenes effectively based on boiling point and polarity.
e Carrier Gas: Helium at 1 mL/min (constant flow).

e Temperature Program:
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o Initial: 60°C (hold 2 min).
o Ramp: 3°C/min to 240°C.

o Final: 240°C (hold 5 min).

e MS Parameters: EI mode (70 eV), Scan range 40—-400 m/z.
e Retention Index (RI):

o Calculate using a C8-C20 alkane standard mix.

o Target RI (DB-5): ~1725.

o Note: Geranyl esters typically elute later than their Neryl counterparts due to the E-
configuration linearity.

Visualization: Analytical Workflow
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Figure 2: Step-by-step analytical workflow for validating Geranyl caproate using GC-MS.

Applications: From Fragrance to Pharmacology[13]
[14]
Flavor & Fragrance (Established)
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Geranyl caproate is FEMA GRAS (FEMA No. 2515) approved.[2]
o Profile: Fruity, geranium-like, with distinct notes of pineapple and apple.

o Usage: Used in fruit flavors (berry, citrus) and floral perfume compositions to add "lift" and
fruity top-notes.

Pharmaceutical & Bio-Medical (Emerging)

In drug development, Geranyl caproate is investigated not just as an excipient, but as a
functional moiety.

e Permeation Enhancer: Terpenes are well-known skin permeation enhancers. The high
lipophilicity of Geranyl caproate allows it to partition into the stratum corneum lipids,
potentially disrupting the barrier structure reversibly to facilitate the transport of co-
administered drugs.

» Antimicrobial Potential: Geraniol (the parent alcohol) exhibits significant antifungal and
antibacterial activity.[1] The ester form (caproate) acts as a lipophilic "prodrug,” which may
be hydrolyzed by skin esterases to release active Geraniol locally.

 Lipid-Based Drug Delivery: Its solubility in oils makes it a suitable component for Self-
Emulsifying Drug Delivery Systems (SEDDS), helping to solubilize poorly water-soluble APIs.

Safety & Regulatory Toxicology

Regulatory Status:
« FEMA: 2515 (GRAS)[2][5][6]
o JECFA: Evaluation year 1997, ADI "No safety concern at current levels of intake."[5][7]

o |IFRA: Regulated as a fragrance ingredient; generally considered safe but purity must be
monitored for peroxides (common in terpenes).

Toxicological Summary:

o Acute Toxicity: Oral LD50 (Rat) > 5000 mg/kg.[8]
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o Skin Irritation: Mild irritant at high concentrations.

e Sensitization: Low potential, though autoxidation products of terpenes can be sensitizing.
Storage with antioxidants (e.g., BHT) is recommended.

References

» National Center for Biotechnology Information (NCBI). PubChem Compound Summary for
CID 5365992: Geranyl hexanoate. PubChem. Available at: [Link]

o World Health Organization (WHO) & JECFA. Safety evaluation of certain food additives:
Geranyl hexanoate.[5] WHO Food Additives Series. Available at: [Link]

e Claon, P. A., & Akoh, C. C. (1994).[9] Enzymatic synthesis of geranyl acetate in n-hexane
with Candida antarctica lipases.[10][9] Journal of the American Oil Chemists' Society.[9]
(Relevant for enzymatic protocol adaptation). Available at: [Link]

e The Good Scents Company. Geranyl hexanoate: Material Safety Data Sheet & Organoleptic
Properties. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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